2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine

• IUPAC Name: N-[(2-nitrophenyl)methyl]-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C16H16N2O2/c19-18(20)16-7-2-1-4-14(16)11-17-15-9-8-12-5-3-6-13(12)10-15/h1-2,4,7-10,17H,3,5-6,11H2
• InChI Key: GUFZHPSNMZMJRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NCC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine, also known as 5-Nitroindan-1-amine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicinal chemistry and drug development. This compound has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Scientific Research Applications

2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine has been the subject of numerous scientific studies due to its potential applications in the development of new drugs. This compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have anti-cancer properties by inducing apoptosis in cancer cells. Furthermore, it has been found to have anti-viral properties by inhibiting the replication of the hepatitis C virus.

Mechanism of Action

The mechanism of action of 2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been found to inhibit the activity of the NF-κB pathway, which plays a key role in the regulation of inflammation and immune responses. Additionally, it has been shown to activate the AMPK pathway, which is involved in the regulation of energy metabolism and cellular stress responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine are diverse and depend on the specific biological system being studied. In general, this compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral effects in various cell types. Additionally, it has been shown to modulate lipid metabolism and glucose homeostasis in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine in lab experiments include its potent biological activity and its ability to modulate multiple signaling pathways in cells. However, the limitations of using this compound include its complex synthesis method and its potential toxicity at high doses.

Future Directions

There are numerous future directions for research on 2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine. One potential area of focus is the development of new drugs based on this compound for the treatment of inflammatory diseases, cancer, and viral infections. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various signaling pathways in cells. Finally, investigations into the potential toxicity and safety of this compound are necessary for its further development as a therapeutic agent.

Synthesis Methods

The synthesis of 2,3-dihydro-1H-inden-5-yl(2-nitrobenzyl)amine involves a multi-step process that requires specialized equipment and expertise. The most commonly used method for synthesizing this compound involves the reaction of 2-nitrobenzaldehyde with indanone in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of 2,3-dihydro-1H-inden-5-ol, which is then converted to the desired compound through a series of additional reactions.